Cas no 1805993-95-6 (2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1805993-95-6
• MF: C₇H₃ClF₅NO
• MW: 247.54983830452
• CID: 4869884
• Update Time: 2025-09-27

2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3ClF5NO/c8-4-2(5(9)10)1-3(6(15)14-4)7(11,12)13/h1,5H,(H,14,15)
• InChI Key： LFEMMFVZBMBIHU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(F)(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine

2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1805993-95-6): A Comprehensive Overview

The chemical compound 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1805993-95-6) is a highly specialized pyridine derivative that has garnered significant attention in the field of agrochemicals and pharmaceutical intermediates. This compound, characterized by its unique halogen-substituted pyridine structure, plays a pivotal role in modern chemical synthesis and industrial applications.

One of the most notable features of 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine is its multi-fluorinated and chlorinated molecular framework. The presence of difluoromethyl and trifluoromethyl groups enhances its reactivity and stability, making it an ideal candidate for various chemical transformations. Researchers and industry professionals often search for "fluorinated pyridine derivatives" or "halogenated pyridine applications" to understand its broader implications.

In recent years, the demand for 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine has surged due to its applications in crop protection and pest control. With the growing global focus on sustainable agriculture, this compound is frequently discussed in the context of "next-generation agrochemicals" and "eco-friendly pesticide intermediates." Its ability to act as a key building block in the synthesis of advanced herbicides and fungicides has made it a subject of intense research.

The synthesis of 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine involves sophisticated organic chemistry techniques, including halogenation and fluorination reactions. Chemists and researchers often inquire about "synthetic routes for fluorinated pyridines" or "optimization of pyridine derivatives" to improve yield and purity. The compound's high reactivity and selective functionalization make it a challenging yet rewarding target for synthetic chemists.

Beyond agrochemicals, 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine has potential applications in the pharmaceutical industry. Its unique structure allows it to serve as a precursor for bioactive molecules and drug candidates. Recent studies have explored its role in the development of antimicrobial agents and anti-inflammatory compounds, aligning with the increasing demand for "novel therapeutic agents" and "drug discovery intermediates."

The market dynamics for 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine are influenced by trends in agricultural innovation and pharmaceutical R&D. Industry reports highlight its growing importance in regions with high agricultural output, such as North America and Asia-Pacific. Searches for "market trends in pyridine derivatives" or "future of fluorinated agrochemicals" reflect the compound's commercial relevance.

From a regulatory perspective, 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine is subject to stringent safety and environmental guidelines. Companies and researchers must adhere to protocols for safe handling and waste disposal, ensuring compliance with global standards. Queries such as "regulatory compliance for halogenated compounds" or "environmental impact of fluorinated chemicals" are common among stakeholders.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1805993-95-6) represents a critical component in the advancement of agrochemical and pharmaceutical sciences. Its versatile applications, coupled with ongoing research into its properties, ensure its continued significance in the chemical industry. As the demand for sustainable solutions and innovative intermediates grows, this compound is poised to remain at the forefront of scientific and industrial progress.